4-(3-Chlorophenyl)tetrahydro-2H-pyran-4-carbonitrile
Cat. No. B7860268
M. Wt: 221.68 g/mol
InChI Key: IGYRKNZKSDWJLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07635715B2
Procedure details
Potassium tert-butoxide (8.90 g, 79.3 mmol, 2.20 eq) was added to a stirred solution of 2-(3-chlorophenyl)acetonitrile (4.26 mL, 36.1 mmol) in DMF (50 mL) at 0° C. under a nitrogen atmosphere. The mixture was stirred for 10 minutes at 0° C. before 1-chloro-2-(2-chloroethoxy)ethane (4.65 mL, 39.7 mmol) was added dropwise via syringe. The reaction mixture was allowed to warm to room temperature and stirred for 20 hours. The reaction mixture was then cooled to 0° C. and quenched with 10% HCl. The aqueous mixture was extracted with EtOAc (2×). The combined organic layers were washed with brine, dried (MgSO4), and concentrated in vacuo to give the product as an orange oil (12.51 g).
Name
Identifiers
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REACTION_CXSMILES
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CC(C)([O-])C.[K+].[Cl:7][C:8]1[CH:9]=[C:10]([CH2:14][C:15]#[N:16])[CH:11]=[CH:12][CH:13]=1.Cl[CH2:18][CH2:19][O:20][CH2:21][CH2:22]Cl>CN(C=O)C>[Cl:7][C:8]1[CH:9]=[C:10]([C:14]2([C:15]#[N:16])[CH2:22][CH2:21][O:20][CH2:19][CH2:18]2)[CH:11]=[CH:12][CH:13]=1 |f:0.1|
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Inputs
Step One
|
Name
|
|
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Quantity
|
8.9 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)([O-])C.[K+]
|
|
Name
|
|
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Quantity
|
4.26 mL
|
|
Type
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reactant
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|
Smiles
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ClC=1C=C(C=CC1)CC#N
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|
Name
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|
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Quantity
|
50 mL
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|
Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
4.65 mL
|
|
Type
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reactant
|
|
Smiles
|
ClCCOCCCl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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stirred for 20 hours
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
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was added dropwise via syringe
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
The reaction mixture was then cooled to 0° C.
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
quenched with 10% HCl
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous mixture was extracted with EtOAc (2×)
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WASH
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Type
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WASH
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|
Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
20 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=CC1)C1(CCOCC1)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.51 g | |
| YIELD: CALCULATEDPERCENTYIELD | 156.3% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
